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Compound Name: 2-Chloro-6-fluorophenylhydrazine
CAS No.: 175276-74-1
Cat. No.: B070344

Get Quote

An In-Depth Technical Guide to 2-Chloro-6-fluorophenylhydrazine: Properties, Reactivity,
and Applications

Introduction: A Versatile Building Block in Modern
Chemistry

2-Chloro-6-fluorophenylhydrazine (CAS No. 175276-74-1) is a halogenated aromatic
hydrazine that has emerged as a pivotal intermediate in the fields of medicinal chemistry and
materials science. Its unique trifecta of functional groups—a nucleophilic hydrazine, an
electron-withdrawing chlorine atom, and a metabolically robust fluorine atom—provides a
powerful tool for synthetic chemists. This guide offers an in-depth exploration of its core
physical and chemical properties, reactivity profile, and practical applications, providing
researchers and drug development professionals with the technical insights necessary for its
effective utilization.

The strategic placement of the halogen atoms on the phenyl ring is not coincidental; it is a
deliberate design element for modulating the molecule's characteristics. The chlorine atom
tends to increase lipophilicity, which can improve a molecule's ability to penetrate biological
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membranes, while the fluorine atom is often incorporated to enhance metabolic stability and
binding affinity in drug candidates[1][2]. This interplay of properties makes 2-Chloro-6-
fluorophenylhydrazine a highly sought-after precursor for creating complex heterocyclic
structures, particularly in the synthesis of innovative pharmaceuticals and agrochemicals[1].

PART 1: Core Physicochemical Properties

The fundamental physical and chemical characteristics of a compound govern its behavior in
both storage and reaction conditions. 2-Chloro-6-fluorophenylhydrazine is a solid at room
temperature, necessitating specific handling procedures. Its key properties are summarized

below.

Property Value Source(s)
CAS Number 175276-74-1 [3]
Molecular Formula CeHeCIFN:2 [11[3]
Molecular Weight 160.58 g/mol [11[3]
Appearance White to off-white solid [4]

Melting Point 67-69 °C [4]

Boiling Point 210 °C at 760 mmHg [4]

CGMWMYHEKGCISN-
InChl Key [3]
UHFFFAOYSA-N

Purity (Typical) >98%

PART 2: Chemical Reactivity and Mechanistic
Insights

The synthetic utility of 2-Chloro-6-fluorophenylhydrazine is primarily dictated by the
nucleophilic character of the hydrazine moiety, modulated by the electronic and steric effects of
the ortho-substituents.

Nucleophilicity and Steric Hindrance
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The hydrazine group (-NHNHz) is inherently nucleophilic due to the lone pair of electrons on
the terminal nitrogen atom. This allows it to readily attack electrophilic centers, forming the
basis for many classical and modern chemical transformations. However, the presence of both
a chloro and a fluoro group at the ortho positions introduces significant electronic and steric
effects.

 Inductive Effect: Both halogens are strongly electron-withdrawing, which decreases the
electron density on the phenyl ring and, by extension, slightly reduces the nucleophilicity of
the attached hydrazine compared to unsubstituted phenylhydrazine.

» Steric Hindrance: The placement of two substituents adjacent to the point of attachment for
the hydrazine group creates steric bulk, which can influence the regioselectivity of its
reactions and may require more forcing conditions for transformations to proceed efficiently.

Key Synthetic Applications

This molecule is a cornerstone for building complex heterocyclic systems that are prevalent in
biologically active compounds.

o Fischer Indole Synthesis: As a substituted hydrazine, it is a prime candidate for the Fischer
indole synthesis, reacting with ketones or aldehydes to form indoles—a privileged scaffold in
medicinal chemistry.

e Pyrazole and Triazole Formation: It serves as a key intermediate in the synthesis of
fluorinated pharmaceuticals, particularly in the development of pyrazole and triazole
derivatives that exhibit biological activity[1]. These nitrogen-containing rings are crucial for
enhancing metabolic stability and binding affinity in drug candidates[1].

e Dyes and Probes: Its electron-modulating properties also make it useful in the preparation of
specialized dyes and fluorescent probes[1].
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Caption: General reactivity workflow of 2-Chloro-6-fluorophenylhydrazine.

PART 3: lllustrative Synthesis Pathway

The most common and industrially scalable method for producing substituted phenylhydrazines
involves the diazotization of an aniline precursor followed by reduction. This ensures high

yields and purity.
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Caption: A typical two-step synthesis of 2-Chloro-6-fluorophenylhydrazine.

Experimental Protocol: Synthesis from 2-Chloro-6-
fluoroaniline

This protocol is an illustrative procedure based on established chemical principles for
phenylhydrazine synthesis[5][6].

Step 1: Diazotization of 2-Chloro-6-fluoroaniline

¢ In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping
funnel, combine 2-Chloro-6-fluoroaniline (1.0 eq) with 3M hydrochloric acid (4.0 eq).
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e Cool the resulting slurry to 0-5 °C using an ice-salt bath. Causality: Low temperatures are
critical to prevent the premature decomposition of the diazonium salt to be formed.

 Dissolve sodium nitrite (1.1 eq) in a minimal amount of cold water and add it dropwise to the
aniline slurry over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

« Stir the reaction mixture for an additional 30 minutes at 0-5 °C to ensure complete formation
of the diazonium salt.

Step 2: Reduction of the Diazonium Salt

e In a separate, larger vessel, prepare a solution of sodium sulfite (3.0 eq) in water. Cool this
solution to 10 °C.

e Slowly add the cold diazonium salt solution from Step 1 to the sodium sulfite solution. The
rate of addition should be controlled to maintain the temperature below 20 °C. Causality: The
reduction reaction is exothermic; controlled addition prevents runaway reactions and
degradation of the product.

e Once the addition is complete, allow the mixture to warm to room temperature and stir for 2-
4 hours.

e The reaction progress can be monitored by thin-layer chromatography (TLC).

e Upon completion, the product can be extracted with a suitable organic solvent (e.g., ethyl
acetate), washed with brine, dried over anhydrous sodium sulfate, and concentrated under
reduced pressure to yield the crude product, which can be purified by recrystallization or
column chromatography.

PART 4: Safety, Handling, and Storage

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
2-Chloro-6-fluorophenylhydrazine.

GHS Hazard Information
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Pictogram GHSO07 (Harmful)

Signal Word Warning[7]

H302+H312+H332: Harmful if swallowed, in
contact with skin or if inhaled. H315: Causes

Hazard Statements skin irritation.[7] H319: Causes serious eye
irritation.[7] H335: May cause respiratory
irritation.[4][7]

P261: Avoid breathing dust.[7] P280: Wear
protective gloves/eye protection/face protection.
[7]1 P302+P352: IF ON SKIN: Wash with plenty
Precautionary Statements of soap and water. P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[8]

Handling and Storage Recommendations

» Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of dust or vapors[9]. Ensure that eyewash stations and safety showers are

readily accessible[10].

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab
coat, and chemical safety goggles or a face shield[7][9].

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area
away from incompatible materials. The compound should be stored under an inert
atmosphere (e.g., nitrogen) at 2-8°C to prevent degradation, as it is sensitive to air and
light[4][9].

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention[7][10].
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention[10].

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention[10].

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them two glasses of water to drink. Seek immediate medical attention[9].

Conclusion

2-Chloro-6-fluorophenylhydrazine is more than a simple chemical reagent; it is a strategically
designed building block that offers a unique combination of reactivity and stability. Its well-
defined physical properties and predictable chemical behavior, centered around the
nucleophilic hydrazine group, make it an invaluable asset in the synthesis of high-value
molecules, particularly in the pharmaceutical industry. By understanding its properties,
reactivity, and handling requirements as detailed in this guide, researchers can safely and
effectively harness its synthetic potential to drive innovation in drug discovery and materials

science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-6-fluorophenylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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